1,3-Dichloropropene (E/Z Mixture)

• CAS No.: 542-75-6
• Product Name: 1,3-Dichloropropene (E/Z Mixture)
• Molecular Formula: C3H4Cl2
• Molecular Weight: 110.97 g/mol
• IUPAC Name: (E)-1,3-dichloroprop-1-ene
• Standard InChI: InChI=1S/C3H4Cl2/c4-2-1-3-5/h1-2H,3H2/b2-1+
• Standard InChIKey: UOORRWUZONOOLO-OWOJBTEDSA-N
• Isomeric SMILES: C(/C=C/Cl)Cl
• Impurities: Two known mutagens, epichlorohydrin and 1,3-dichloro-2-propanol have been identified as impurities in some formulations.; Other chlorinated hydrocarbons may be present as impurities and stabilizers. These include chloropicrin, isomers of dichloropropene, dichloropropane, and epichlorohydrin. /1,3-Dichloropropene mixture/; 2,3-Dichloropropene may be present at up to 6.5%
• SMILES: C(C=CCl)Cl
• Canonical SMILES: C(C=CCl)Cl
• Boiling Point: 219 °F at 760 mm Hg (NTP, 1992); 234 °F at 760 mm Hg (NTP, 1992); 109.43333333333298 °C; 108 °C; 112 °C; 226°F
• Colorform: Colorless to straw-colored liquid; Amber liquid; Colorless to amber liquid /1,3-Dichloropropene/
• Density: 1.2 at 68 °F (USCG, 1999); 1.224 at 68 °F (NTP, 1992); 1.220 at 25 °C; 1.224 @ 20 °C/4 °C; Relative density (water = 1): 1.22; 1.21
• Flash Point: 95 °F (NTP, 1992); 28 °C (82 °F) - closed cup; 25 °C closed cup; 35 °C open cup; 35 °C (open cup); 25 °C c.c.; 95°F; 77°F
• Melting Point: -119 °F (NTP, 1992); <-50 °C; -50°C; -119°F
• Physical Description: 1,3-dichloropropene appears as a clear colorless liquid. Flash point 95°F. Denser (at 10.2 lb / gal) than water and insoluble in water. Vapors are heavier than air. Used to make other chemicals and as soil fumigant.; Trans-1,3-dichloropropene appears as a clear colorless liquid with chloroform odor. Flash point 95° F. Density 1.225 g/cm3 and insoluble in water. Hence sinks in water. A strong irritant. Used as a soil fumigant.; Liquid; COLOURLESS LIQUID WITH PUNGENT ODOUR.; Colorless to straw-colored liquid with a sharp, sweet, irritating, chloroform-like odor.; Colorless to straw-colored liquid with a sharp, sweet, irritating, chloroform-like odor. [insecticide] [Note: Exists as mixture of cis- & trans-isomers.]
• Description: 1,3-dichloropropene appears as a clear colorless liquid. Flash point 95°F. Denser (at 10.2 lb / gal) than water and insoluble in water. Vapors are heavier than air. Used to make other chemicals and as soil fumigant.; Trans-1,3-dichloropropene appears as a clear colorless liquid with chloroform odor. Flash point 95° F. Density 1.225 g/cm3 and insoluble in water. Hence sinks in water. A strong irritant. Used as a soil fumigant.; 1,3-Dichloropropene is used as a component in formulations for soil fumigants. Acute (short-term) inhalation exposure of humans following a spill caused mucous membrane irritation, chest pain, and breathing difficulties. Effects on the lung have been observed in rats acutely exposed to 1,3- dichloropropene by inhalation. Chronic (long-term) dermal exposure may result in skin sensitization in humans. Damage to the nasal mucosa and urinary bladder are the primary health effects of rodents chronically exposed to 1,3-dichloropropene by inhalation. Information on the carcinogenic effects of 1,3- dichloropropene in humans is limited; two cases of histiocytic lymphomas and one case of leukemia have been reported in humans accidentally exposed by inhalation to concentrated vapors during cleanup of a tank truck spill. An increased incidence of bronchioalveolar adenomas has been reported in male mice exposed by inhalation but not in rats or female mice. EPA has classified 1,3-dichloropropene as a Group B2, probable human carcinogen.
• Shelf Life: Stable under recommended storage conditions.; Stable under normal conditions.
• Solubility: less than 0.1 mg/mL at 61.7° F (NTP, 1992); less than 1 mg/mL at 68.9° F (NTP, 1992); In water, 2 g/L at 20 °C; In water at 25 °C: 2,180 mg/L (cis isomer), 2,320 mg/L (trans isomer); Miscible with hydrocarbons, halogenated solvents, esters, and ketones; Soluble in toluene, acetone, octane; Sol in ether, benzene, chloroform; In water, 2,800 mg/l @ 25 °C.; Solubility in water, g/100ml at 20 °C: 0.2; 0.2%
• Synonyms: 1,3-D; 1,3-Dichloro-1-propene; 1,3-Dichloro-2-propene; 1,3-Dichloropropene; 1,3-Dichloropropylene; 3-Chloroallyl Chloride; 3-Chloropropenyl Chloride; D-D 92; DD 95; Dorlane II; NSC 6202; Telone; Telone 92; Telone II; Telone II-B; α,γ-Dichloropropylen
• Vapor Density: 3.83 (NTP, 1992) (Relative to Air); 3.8 (Air = 1); 1.4 AT 37.8 °C (AIR= 1); Relative vapor density (air = 1): 3.8; 3.86
• Vapor Pressure: 27.9 mm Hg at 68 °F ; 28 mm Hg at 77° F (NTP, 1992); 34 mm Hg at 77 °F (NTP, 1992); 34.3 mm Hg at 25 °C (cis isomer), 23.0 mm Hg at 25 °C (trans isomer); 34 mm Hg @ 25 °C; Vapor pressure, kPa at 20 °C: 3.7; 28 mmHg at 77°; 28 mmHg
• PubChem Compound: 24726
• Last Modified: Nov 11 2021